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Compound of Interest

Compound Name: SMER18

Cat. No.: B15584289

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and use of
stock solutions of SMER18, a small molecule enhancer of rapamycin that induces autophagy
independently of mMTOR. Accurate preparation of this stock solution is critical for ensuring
experimental reproducibility and obtaining reliable results in cellular and animal models.

Chemical Properties and Storage

A summary of the key chemical properties and recommended storage conditions for SMER18
is provided in the table below. Adherence to these guidelines is essential for maintaining the
stability and activity of the compound.

Property Value

Molecular Weight 287.74 g/mol

Formula C16H14CINO2

Appearance Light yellow to yellow solid

Purity >98% (recommended for research use)
Storage of Powder -20°C for up to 3 years, 4°C for up to 2 years
Storage of Stock Solution -80°C for up to 2 years, -20°C for up to 1 year
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Experimental Protocols

Preparation of a High-Concentration SMER18 Stock
Solution in DMSO

This protocol describes the preparation of a high-concentration stock solution of SMER18 in
dimethyl sulfoxide (DMSO), which is the recommended solvent for this compound.[1]

Materials:

SMER18 powder

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated balance

Vortex mixer

Procedure:

o Determine the required amount of SMER18: Based on your desired stock concentration and
volume, calculate the mass of SMER18 needed. For example, to prepare 1 mL of a 100 mM
stock solution:

o Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
o Mass (g) = 0.1 mol/L x 0.001 L x 287.74 g/mol = 0.028774 g = 28.77 mg

» Weigh the SMER18 powder: Carefully weigh the calculated amount of SMER18 powder
using a calibrated balance in a fume hood.

e Dissolve in DMSO: Add the appropriate volume of DMSO to the SMER18 powder. For a 100
mM stock solution, add 1 mL of DMSO to 28.77 mg of SMER18.

o Ensure complete dissolution: Vortex the solution thoroughly until all the SMER18 powder is
completely dissolved. Gentle warming in a water bath (not exceeding 37°C) may aid
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dissolution if necessary. Visually inspect the solution to ensure there are no undissolved
particles. SMER18 is soluble in DMSO at concentrations of at least 100 mg/mL.[1]

» Aliquot and store: To avoid repeated freeze-thaw cycles, which can degrade the compound,
aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.
Store the aliquots at -80°C for long-term storage (up to 2 years) or at -20°C for shorter-term
storage (up to 1 year).[1]

Stock Solution Preparation Table (for different concentrations):[1]

Volume of DMSO to Volume of DMSO to Volume of DMSO to

Desired
. add to 1 mg of add to 5 mg of add to 10 mg of
Concentration
SMER18 SMER18 SMER18
1mM 3.4754 mL 17.3768 mL 34.7536 mL
5 mM 0.6951 mL 3.4754 mL 6.9507 mL
10 mM 0.3475 mL 1.7377 mL 3.4754 mL

Preparation of a Working Solution for In Vitro Cell-Based
Assays

This protocol outlines the dilution of the high-concentration DMSO stock solution to prepare a
working solution for treating cells in culture.

Materials:

e High-concentration SMER18 stock solution in DMSO
o Appropriate cell culture medium

» Sterile serological pipettes and pipette tips
Procedure:

e Thaw the stock solution: Thaw a single aliquot of the high-concentration SMER18 stock
solution at room temperature.
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o Calculate the required volume of stock solution: Determine the volume of the stock solution
needed to achieve the desired final concentration in your cell culture medium. For example,
to prepare 1 mL of a 10 uM working solution from a 100 mM stock:

o (Initial Concentration) x (Initial Volume) = (Final Concentration) x (Final Volume)
o (100,000 pM) x (Initial Volume) = (10 pM) x (1000 pL)
o Initial Volume = (10 uM x 1000 puL) / 100,000 uM = 0.1 pL

 Dilute the stock solution: Directly add the calculated volume of the SMER18 stock solution to
the pre-warmed cell culture medium. It is recommended to perform a serial dilution if the
required volume of the stock solution is too small to pipette accurately. For instance, first,
dilute the 100 mM stock 1:100 in DMSO to get a 1 mM solution, and then add 10 pL of the 1
mM solution to 1 mL of media.

» Mix and apply to cells: Gently mix the working solution by inverting the tube or pipetting up
and down. Add the final working solution to your cell culture plates. Ensure the final
concentration of DMSO in the cell culture medium is low (typically < 0.1%) to avoid solvent-
induced cytotoxicity.

Preparation of a Suspended Solution for In Vivo
Experiments

This protocol details the preparation of a suspended SMER18 solution suitable for oral or
intraperitoneal injection in animal models.[1]

Materials:

High-concentration SMER18 stock solution in DMSO (e.g., 25 mg/mL)

Polyethylene glycol 300 (PEG300)

Tween-80

Saline (0.9% NacCl)

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b15584289?utm_src=pdf-body
https://www.benchchem.com/product/b15584289?utm_src=pdf-body
https://www.medchemexpress.com/SMER18.html
https://www.benchchem.com/product/b15584289?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15584289?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o Sterile tubes and syringes
Procedure:

o Prepare the vehicle components: The final formulation will consist of 10% DMSO, 40%
PEG300, 5% Tween-80, and 45% Saline.

e Combine DMSO and PEG300: In a sterile tube, add the required volume of the high-
concentration SMER18 DMSO stock solution to the PEG300. For example, to prepare 1 mL
of a 2.5 mg/mL suspended solution, add 100 pL of a 25 mg/mL SMER18 stock in DMSO to
400 pL of PEG300. Mix thoroughly until a homogenous solution is formed.

e Add Tween-80: To the DMSO and PEG300 mixture, add 50 pL of Tween-80 and mix well.

e Add Saline: Finally, add 450 uL of saline to the mixture to bring the total volume to 1 mL. The
final concentration of SMER18 in this suspension will be 2.5 mg/mL.

» Vortex and use: Vortex the final suspension thoroughly before each use to ensure a uniform
distribution of the compound. This suspended solution can be used for oral and
intraperitoneal injections.[1]

Visualizations

Below are diagrams illustrating the signaling pathway of SMER18, a typical experimental
workflow, and the logical steps for stock solution preparation.
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Click to download full resolution via product page

Caption: mTOR-independent signaling pathway of SMER18 in autophagy induction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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